![molecular formula C17H18N2O3 B5738352 N-(2-methoxyphenyl)-4-(propionylamino)benzamide](/img/structure/B5738352.png)
N-(2-methoxyphenyl)-4-(propionylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-(2-methoxyphenyl)-4-(propionylamino)benzamide and its derivatives often involves multi-step chemical processes. For instance, Bhaskar et al. (2019) described a 'one-pot' reductive cyclization method for synthesizing related compounds, using sodium dithionite as a reductive cyclizing agent in DMSO solvent, highlighting the intricate steps needed to achieve the final product (Bhaskar, Kumar, Hanumanthappa, & Vijaykumar, 2019).
Molecular Structure Analysis
The molecular structure of benzamide derivatives, including N-(2-methoxyphenyl)-4-(propionylamino)benzamide, has been explored using various analytical techniques. Demir et al. (2015) utilized X-ray diffraction, IR spectroscopy, and DFT calculations to analyze the structure of a novel benzamide compound, which can be paralleled to understanding the molecular configuration of N-(2-methoxyphenyl)-4-(propionylamino)benzamide (Demir, Çakmak, Dege, Kutuk, Odabaşoǧlu, & Kepekci, 2015).
Chemical Reactions and Properties
The chemical reactivity and properties of N-(2-methoxyphenyl)-4-(propionylamino)benzamide derivatives have been the subject of various studies. For example, Liu et al. (2019) designed and synthesized a series of benzamide derivatives, assessing their antiplatelet aggregation activities, which indicates the potential biochemical reactivity and therapeutic applications of these compounds (Liu, Chen, Qiu, & Zhang, 2019).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystal structure, are crucial for understanding how N-(2-methoxyphenyl)-4-(propionylamino)benzamide interacts in different environments. Prabukanthan et al. (2022) conducted a detailed study on the physical properties of a similar benzamide compound, which can provide insights into the behavior of N-(2-methoxyphenyl)-4-(propionylamino)benzamide in various solvents and conditions (Prabukanthan, Bhakyajothi, Kumar, & Dinakaran, 2022).
Chemical Properties Analysis
The chemical properties of N-(2-methoxyphenyl)-4-(propionylamino)benzamide, such as its reactivity with other chemicals, stability under different conditions, and potential for forming derivatives, are fundamental aspects of its utility in research and application. Kara et al. (2013) conducted experimental and theoretical investigations to determine the chemical properties of a closely related compound, which might reflect the chemical behavior of N-(2-methoxyphenyl)-4-(propionylamino)benzamide under similar analytical conditions (Kara, Sagdinc, & Karadayı, 2013).
properties
IUPAC Name |
N-(2-methoxyphenyl)-4-(propanoylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-3-16(20)18-13-10-8-12(9-11-13)17(21)19-14-6-4-5-7-15(14)22-2/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVWXDNPHGFQSFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.